4,6-Dimethyl-2-[3-(4-morpholinyl)propylamino]-3-pyridinecarbonitrile

• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 4,6-dimethyl-2-(3-morpholin-4-ylpropylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H22N4O/c1-12-10-13(2)18-15(14(12)11-16)17-4-3-5-19-6-8-20-9-7-19/h10H,3-9H2,1-2H3,(H,17,18)
• InChI Key: IFGDZGMJCVOVLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)NCCCN2CCOCC2)C

Description

4,6-dimethyl-2-[3-(4-morpholinyl)propylamino]-3-pyridinecarbonitrile is a member of pyridines and a nitrile.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Related Compounds : The compound is involved in the synthesis of various pyridine derivatives, including the formation of bromonaphthyridinones and enamines. Such syntheses often involve reactions with different organic reagents, highlighting its utility in diverse chemical reactions (Singh, Lesher, & Brundage, 1991).
• Applications in Corrosion Inhibition : Derivatives of this compound have been studied for their corrosion inhibition properties, particularly on steel surfaces in acidic environments. This research demonstrates its potential use in protecting metals against corrosion (Yadav & Kumar, 2014).
• Utilization in Organic Synthesis : It serves as a building block in the creation of various organic compounds, such as thieno[3,4-c]pyridine-4,6-diones, illustrating its versatility in organic synthesis (Al-Mousawi, Abdelhamid, & Moustafa, 2007).
• Role in Antimicrobial Research : Some derivatives of this compound have been synthesized and evaluated for antimicrobial activity, indicating its potential application in developing new antimicrobial agents (Khidre, Abu‐Hashem, & El‐Shazly, 2011).

Miscellaneous Applications

• Insecticidal Activity : Certain pyridine derivatives related to this compound have been studied for their insecticidal properties, particularly against aphids, suggesting its potential use in agriculture and pest control (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).